Cas no 75775-99-4 (N-(acridin-9-yl)-N'-ethylbenzene-1,4-diamine)

• Product Name: N-(acridin-9-yl)-N'-ethylbenzene-1,4-diamine
• CAS No: 75775-99-4
• MF: C₂₁H₁₉N₃
• MW: 313.395664453506
• CID: 1775854
• PubChem ID: 50337
• Update Time: 2025-04-21

N-(acridin-9-yl)-N'-ethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(acridin-9-yl)-N'-ethylbenzene-1,4-diamine
• 4-N-acridin-9-yl-1-N-ethylbenzene-1,4-diamine
• DTXSID10226673
• CHEMBL48490
• 9-(p-(Ethylamino)anilino)acridine
• 75775-99-4
• BRN 0420678
• ACRIDINE, 9-(p-(ETHYLAMINO)ANILINO)-

• Inchi： 1S/C21H19N3/c1-2-22-15-11-13-16(14-12-15)23-21-17-7-3-5-9-19(17)24-20-10-6-4-8-18(20)21/h3-14,22H,2H2,1H3,(H,23,24)
• InChI Key： PCCJXCJNMRZFPH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NCC)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 313.157897619g/mol
• Monoisotopic Mass: 313.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37Ų